Cas no 1396872-67-5 (ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate
• CAS No: 1396872-67-5
• MF: C₁₇H₂₁N₅O₃S
• MW: 375.445341825485
• CID: 6057656
• PubChem ID: 71778541
• Update Time: 2025-10-28

ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate
• 4-Thiazoleacetic acid, 2-[[[6-(1-piperidinyl)-3-pyridazinyl]carbonyl]amino]-, ethyl ester
• ethyl 2-{2-[6-(piperidin-1-yl)pyridazine-3-amido]-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[(6-piperidin-1-ylpyridazine-3-carbonyl)amino]-1,3-thiazol-4-yl]acetate
• 1396872-67-5
• F0696-4167
• AKOS024597448
• ethyl 2-(2-(6-(piperidin-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate

• Inchi： 1S/C17H21N5O3S/c1-2-25-15(23)10-12-11-26-17(18-12)19-16(24)13-6-7-14(21-20-13)22-8-4-3-5-9-22/h6-7,11H,2-5,8-10H2,1H3,(H,18,19,24)
• InChI Key： BOISWHGAFPQNMH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(C1=NN=C(N2CCCCC2)C=C1)=O

Computed Properties

• Exact Mass: 375.13651072g/mol
• Monoisotopic Mass: 375.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• pka: 2.24±0.70(Predicted)

Additional information on ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate

Comprehensive Guide to Ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate (CAS No. 1396872-67-5)

Ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate (CAS No. 1396872-67-5) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic compounds, featuring a unique combination of piperidine, pyridazine, and thiazole moieties. Its molecular structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1396872-67-5 is frequently searched by researchers looking for its synthetic pathways, physicochemical properties, and potential applications. With the growing interest in small-molecule therapeutics, ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate has emerged as a subject of study due to its structural complexity and bioactivity. Researchers often inquire about its solubility, stability, and compatibility with various solvents, which are critical for formulation development.

One of the key applications of ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate lies in its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's pyridazine-thiazole core is structurally similar to known kinase inhibitors, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its interactions with specific kinase targets, though further preclinical validation is needed.

Another area of interest is the compound's role in central nervous system (CNS) drug development. The piperidine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Researchers are investigating whether CAS No. 1396872-67-5 could be optimized for neuropharmacological applications, such as treating neurodegenerative diseases or psychiatric conditions. This aligns with the broader trend of repurposing heterocyclic compounds for CNS therapies.

The synthesis of ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate involves multi-step organic reactions, including amide coupling and heterocycle formation. Chemists often search for optimized synthetic protocols to improve yield and purity. Green chemistry principles are increasingly applied to reduce waste and enhance sustainability in its production. The compound's structure-activity relationship (SAR) is also a hot topic, as minor modifications can significantly alter its biological profile.

From a commercial perspective, CAS No. 1396872-67-5 is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and biotechnology industries. Its pricing and availability fluctuate based on demand from research institutions and drug developers. Quality control is paramount, with suppliers ensuring high HPLC purity and proper characterization via NMR and mass spectrometry. The compound is typically shipped under controlled conditions to maintain stability.

In summary, ethyl 2-{2-6-(piperidin-1-yl)pyridazine-3-amido-1,3-thiazol-4-yl}acetate represents an exciting area of research at the intersection of medicinal chemistry and drug discovery. Its CAS number 1396872-67-5 serves as a unique identifier for scientists exploring its full potential. As the demand for novel heterocyclic scaffolds grows, this compound is poised to play a significant role in the development of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its applications across diverse therapeutic areas.